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Compound of Interest

Compound Name: Praseodymium(3+);triiodide

CAS No.: 13813-23-5

Cat. No.: B077865

Get Quote

Executive Summary
This application note details the physicochemical properties, synthesis protocols, and dosing

methodologies for Praseodymium Triiodide (

) in Ceramic Metal Halide (CMH) discharge lamps. While standard Metal Halide (MH) systems
rely on Sodium-Scandium chemistries, the incorporation of Rare Earth (RE) halides like

is critical for achieving "white light" with high Color Rendering Indices (CRI > 90) and superior
luminous efficacy.

Target Audience: Materials Scientists, Lighting Engineers, and Photophysicists. Scope:

Synthesis of anhydrous precursors, glovebox dosing protocols, and arc tube compatibility

analysis.
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Praseodymium is utilized in high-intensity discharge (HID) lighting due to its rich emission

spectrum in the visible region. Unlike sodium (which dominates the yellow/orange spectrum),

ions provide significant emission density in the blue-green (480–500 nm) and red regions, filling
the spectral gaps inherent in standard mercury-sodium discharges.

The Halide Cycle Mechanism
The efficacy of

relies on the regenerative halide cycle. The low vapor pressure of pure Rare Earth metals
prevents their direct use in the arc. The iodide form provides sufficient vapor pressure at the
arc tube wall temperature (1000–1200 K).

Evaporation: Solid

evaporates from the cool spot of the arc tube.

Dissociation:

diffuses into the high-temperature arc core (4000–6000 K) and dissociates into

and

atoms.

Excitation: Free

atoms are excited by electron impact, radiating characteristic spectral lines.

Recombination: Atoms diffuse back to the cooler wall, recombining into

, preventing permanent deposition of the metal on the wall (which would cause darkening).

Visualization: The Halide Transport Cycle
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Figure 1: The regenerative halide cycle allowing Rare Earth metals to function in discharge

lamps without wall blackening.

Material Properties & Specifications
To ensure lamp longevity (>15,000 hours), the precursor material must meet strict purity

standards, particularly regarding moisture (hydrogen source) and oxygen (oxyhalide formation).

Property Value / Specification Criticality

Formula Stoichiometry is vital.

Molar Mass 521.62 g/mol Calculation basis for dosing.

Appearance Green Crystalline Solid Darkening indicates oxidation.

Melting Point ~737 °C Determines cool spot design.

Hygroscopicity Extreme

CRITICAL: Reacts with

atmospheric moisture to form

+

.

Purity Grade > 99.99% (4N)
Trace Fe/Ni causes arc

instability.

Water Content < 5 ppm

Moisture causes high ignition

voltage (

peak).
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Protocol 1: Synthesis of Ultra-Anhydrous
Commercial "anhydrous" halides often contain 100-500 ppm water, which is fatal for CMH

lamps. The following protocol describes the Ammonium Iodide Route, preferred for its

scalability and reliability in removing residual oxyhalides.

Safety: Perform all steps in a fume hood.

gas is corrosive.

Reagents
Praseodymium Oxide (

), 99.99%

Ammonium Iodide (

), ACS Reagent, dried

Hydroiodic Acid (

), conc.

Step-by-Step Methodology
Dissolution: Dissolve

in excess hydroiodic acid to form hydrated praseodymium iodide (

).

Mixing: Add 6 molar equivalents of

per mole of

. The

acts as a buffer against hydrolysis during heating.

Evaporation: Evaporate the solution to dryness under vacuum at 80°C to obtain the

precursor mixture.
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Dehydration (The Critical Step):

Place the mixture in a quartz boat within a tube furnace.

Stage 1 (150°C): Remove bulk water under dynamic vacuum (

mbar).

Stage 2 (300°C): Remove lattice water.

begins to dissociate, creating an

atmosphere that suppresses

formation.

Stage 3 (400-500°C): Sublimation of excess

.

Refinement: Raise temperature to 750°C to melt the

or sublime it (if high vacuum is available) to separate from non-volatile impurities.

Collection: Transfer the green crystalline product directly into an Argon-filled glovebox

without air exposure.
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Figure 2: The Ammonium Iodide route ensures the suppression of oxyiodide formation during

dehydration.

Protocol 2: Lamp Dosing & Fabrication
Handling

requires an inert atmosphere (Argon or Nitrogen,

ppm
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).

Equipment
Glovebox (MBRAUN or similar) with integrated purification.

Micro-balance (0.01 mg precision).

Polycrystalline Alumina (PCA) arc tubes.

The "Salt Pill" Method
Direct dosing of powder causes statistical variations in color temperature (CCT) between

lamps. The industry standard is the "Salt Pill" or "Sphere" method.

Melt Mixing: In the glovebox, mix

with the buffer salts (typically Sodium Iodide

and Mercury Iodide

or metallic Hg) in a quartz crucible.

Homogenization: Melt the mixture at 700°C to ensure a homogeneous eutectic liquid.

Quenching: Rapidly cool to solidify.

Pelletizing: Grind and press the mixture into precise weight pellets (e.g., 5.0 mg ± 0.05 mg).

Insertion: Insert the pellet into the PCA arc tube.

Sealing: The arc tube is sealed (usually via laser or frit sealing) immediately to prevent

moisture ingress.

Compatibility & Failure Modes
A major challenge with Rare Earth halides is their reactivity with the arc tube wall.

The Corrosion Mechanism
is thermodynamically aggressive toward silica (
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); therefore, Quartz arc tubes are not recommended. Polycrystalline Alumina (PCA -

) is required, yet even PCA is susceptible over time.

Reaction:

Consequence:

is volatile and enters the arc, altering the spectrum and causing voltage rise.

deposits on the wall, causing devitrification and leaks.

Mitigation:

Stoichiometric Control: Maintain a specific molar ratio of

to

.

lowers the activity of

in the melt, reducing the corrosion rate.

Wall Loading: Limit the wall loading (Power per unit area) to

to keep wall temperatures below the rapid corrosion threshold (approx 1250 K).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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